Cas no 1184503-51-2 (1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine)

• Product Name: 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine
• CAS No: 1184503-51-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5157471
• Update Time: 2026-03-04

1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-methyl-N-(4-methylcyclohexyl)-

• Inchi： 1S/C11H19N3/c1-9-3-5-10(6-4-9)12-11-7-8-14(2)13-11/h7-10H,3-6H2,1-2H3,(H,12,13)
• InChI Key： SDDDENMSTLPUJH-UHFFFAOYSA-N
• SMILES： N(C1C=CN(C)N=1)C1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine

Introduction to 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1184503-51-2)

1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine, a compound with the chemical identifier CAS No. 1184503-51-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl group at the 1-position and a 4-methylcyclohexyl substituent at the N-position, contribute to its unique chemical properties and reactivity.

The pyrazole core is a heterocyclic aromatic compound that serves as a versatile scaffold in medicinal chemistry. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine enhances its pharmacological potential by influencing its solubility, bioavailability, and interaction with biological targets.

In recent years, there has been growing interest in developing novel pyrazole derivatives as therapeutic agents. The compound 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine has been investigated for its potential role in modulating various biological pathways. One of the most promising areas of research is its application in oncology. Studies have shown that pyrazole derivatives can inhibit the growth of cancer cells by targeting key enzymes and signaling pathways involved in cell proliferation and survival.

For instance, research indicates that this compound may interfere with the activity of kinases, which are enzymes that play a crucial role in cancer progression. By inhibiting specific kinases, such as tyrosine kinases and serine/threonine kinases, 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine could potentially block the signaling cascades that promote tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier suggests that it may have therapeutic applications in central nervous system disorders as well.

The synthesis of 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4-methylcyclohexyl group at the N-position adds complexity to the synthesis but also enhances the compound's pharmacokinetic properties. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired structural modifications.

Evaluation of the pharmacological properties of this compound has revealed several interesting findings. In vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines while showing minimal toxicity towards normal cells. This selective toxicity is a critical factor in evaluating the potential of a drug candidate for clinical use. Furthermore, preclinical studies have shown that it can effectively inhibit tumor growth in animal models without significant side effects.

The development of new drug candidates is often accompanied by rigorous safety testing to assess their potential adverse effects. Toxicological studies on 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine have provided valuable insights into its safety profile. These studies indicate that it is well-tolerated at therapeutic doses and does not cause significant organ toxicity or systemic adverse effects. However, further research is needed to fully understand its long-term safety implications.

The regulatory landscape for new pharmaceutical compounds is stringent and requires comprehensive data to support their safety and efficacy. Regulatory agencies such as the FDA and EMA have established guidelines for evaluating new drug candidates. The data generated from preclinical and clinical studies on 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine will be crucial in determining whether it meets these regulatory requirements for approval.

The impact of this research extends beyond academic circles and has significant implications for patients suffering from various diseases. By developing novel compounds like 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-3-amine, researchers aim to provide new treatment options for conditions that are currently difficult to manage effectively. The potential applications of this compound in oncology alone highlight its importance as a lead molecule for further drug development.

Future directions in the study of this compound include exploring its mechanism of action in greater detail and identifying additional therapeutic applications. Advances in computational chemistry and molecular modeling may also aid in optimizing its structure for improved efficacy and reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients.